molecular formula C8H7NO6S B1635888 2-Formyl-4-nitrophenyl methanesulfonate

2-Formyl-4-nitrophenyl methanesulfonate

Cat. No.: B1635888
M. Wt: 245.21 g/mol
InChI Key: FKPRPRICPJNTKV-UHFFFAOYSA-N
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Description

2-Formyl-4-nitrophenyl methanesulfonate is an aromatic sulfonate ester characterized by a nitro group (-NO₂) at the para position and a formyl group (-CHO) at the ortho position of the phenyl ring. These substituents confer distinct electronic and steric properties, influencing its reactivity, stability, and biological interactions. The compound is primarily utilized in organic synthesis as an alkylating agent or intermediate, leveraging the sulfonate group’s leaving ability in nucleophilic substitution reactions. Its nitro and formyl groups enhance electrophilicity, making it more reactive than simpler methanesulfonate derivatives.

Properties

Molecular Formula

C8H7NO6S

Molecular Weight

245.21 g/mol

IUPAC Name

(2-formyl-4-nitrophenyl) methanesulfonate

InChI

InChI=1S/C8H7NO6S/c1-16(13,14)15-8-3-2-7(9(11)12)4-6(8)5-10/h2-5H,1H3

InChI Key

FKPRPRICPJNTKV-UHFFFAOYSA-N

SMILES

CS(=O)(=O)OC1=C(C=C(C=C1)[N+](=O)[O-])C=O

Canonical SMILES

CS(=O)(=O)OC1=C(C=C(C=C1)[N+](=O)[O-])C=O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The substituents on the phenyl ring significantly alter physicochemical characteristics. Below is a comparative analysis:

Compound Molecular Weight (g/mol) Substituents Physical State Solubility Reactivity
2-Formyl-4-nitrophenyl methanesulfonate ~245 -NO₂ (para), -CHO (ortho) Solid Low in water High (electron-withdrawing groups activate sulfonate)
Methyl methanesulfonate 110 -CH₃ Liquid Moderate Moderate
Phenyl methanesulfonate 172 -C₆H₅ Solid Low Intermediate
Lead methanesulfonate 397 Pb²⁺ Liquid High Corrosive, decomposes under heat

Key Observations :

  • Electron-withdrawing groups (e.g., -NO₂, -CHO) in 2-formyl-4-nitrophenyl methanesulfonate increase the sulfonate group’s electrophilicity, accelerating nucleophilic substitution compared to methyl or phenyl derivatives .
  • Physical state : Aromatic sulfonates (e.g., phenyl, 2-formyl-4-nitrophenyl) are typically solids due to stronger intermolecular forces (e.g., π-π stacking), whereas aliphatic derivatives like methyl methanesulfonate are liquids .

Key Findings :

  • Potency : Methyl methanesulfonate requires higher concentrations (200 μM) to induce p53 activation compared to etoposide (0.3 μM) or quercetin (30 μM) due to differences in DNA damage mechanisms . For 2-formyl-4-nitrophenyl methanesulfonate, the nitro group may increase lipophilicity, enhancing cellular uptake and potency.
  • Aliphatic derivatives like methyl methanesulfonate undergo hydrolysis more readily .

Analytical and Crystallographic Insights

Structural studies using tools like SHELX and Mercury reveal:

  • Crystal packing : Nitro and formyl groups in 2-formyl-4-nitrophenyl methanesulfonate likely engage in hydrogen bonding and π-π interactions, influencing melting points and solubility .
  • Comparative stability : Lead methanesulfonate decomposes under heat to release toxic oxides, whereas aromatic sulfonates exhibit greater thermal stability .

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